2-Phenyl-1-cyclopropanecarbonyl isothiocyanate
Cat. No. B8482321
M. Wt: 203.26 g/mol
InChI Key: IYHCVXHCSSQPQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07135466B2
Procedure details
2-Phenyl-1-cyclopropanecarbonyl isothiocyanate was prepared using commercially available 2-phenyl-1-cyclopropanecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 2-Phenyl-1-cyclopropanecarbonyl isothiocyanate was dissolved in ethanol (1 ml) to prepare a solution. 3-Chloro-4-[(6,7-dimethoxy-4-quinolyl)oxy]aniline (50 mg), toluene (5 ml), and ethanol (1 ml) were added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (48 mg, yield 60%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
50 mg
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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C1(C2CC2C(Cl)=O)C=CC=CC=1.[C:13]1([CH:19]2[CH2:21][CH:20]2[C:22]([N:24]=[C:25]=[S:26])=[O:23])[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.[Cl:27][C:28]1[CH:29]=[C:30]([CH:32]=[CH:33][C:34]=1[O:35][C:36]1[C:45]2[C:40](=[CH:41][C:42]([O:48][CH3:49])=[C:43]([O:46][CH3:47])[CH:44]=2)[N:39]=[CH:38][CH:37]=1)[NH2:31].C1(C)C=CC=CC=1>C(O)C>[C:13]1([CH:19]2[CH2:21][CH:20]2[C:22]([N:24]=[C:25]=[S:26])=[O:23])[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.[Cl:27][C:28]1[CH:29]=[C:30]([NH:31][C:25]([NH:24][C:22]([CH:20]2[CH2:21][CH:19]2[C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)=[O:23])=[S:26])[CH:32]=[CH:33][C:34]=1[O:35][C:36]1[C:45]2[C:40](=[CH:41][C:42]([O:48][CH3:49])=[C:43]([O:46][CH3:47])[CH:44]=2)[N:39]=[CH:38][CH:37]=1
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Inputs
Step One
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Name
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Quantity
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80 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C1C(C1)C(=O)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C1C(C1)C(=O)N=C=S
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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50 mg
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Type
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reactant
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Smiles
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ClC=1C=C(N)C=CC1OC1=CC=NC2=CC(=C(C=C12)OC)OC
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to prepare a solution
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction solution was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C1C(C1)C(=O)N=C=S
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Name
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Type
|
product
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Smiles
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ClC=1C=C(C=CC1OC1=CC=NC2=CC(=C(C=C12)OC)OC)NC(=S)NC(=O)C1C(C1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 48 mg | |
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
